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Compound of Interest

Compound Name: Dinotefuran-NHCO-propionic acid

Cat. No.: B12389237

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dinotefuran, a third-generation neonicotinoid insecticide, is recognized for its potent activity
against a broad spectrum of insect pests. Its mechanism of action involves the disruption of the
insect nervous system.[1] Dinotefuran-NHCO-propionic acid is a synthetic derivative of
dinotefuran, formed by conjugating it with propionic acid through a carbamate linkage.[2] This
modification is theorized to alter its physicochemical properties, potentially enhancing solubility,
stability, or targeted delivery in biological and environmental systems.[2] This technical guide
provides an in-depth overview of the available information on the Dinotefuran-NHCO-
propionic acid analytical standard, including its chemical properties, proposed analytical
methodologies, and the relevant biological signaling pathway.

Commercial Availability

As of the latest research, an analytical standard for Dinotefuran-NHCO-propionic acid does
not appear to be commercially available from major chemical suppliers. Researchers interested
in this compound may need to consider custom synthesis. Several companies specialize in the
custom synthesis of complex organic molecules and could be contracted to produce this
specific derivative.

Chemical and Physical Properties
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The fundamental properties of Dinotefuran-NHCO-propionic acid are summarized below.
This information is based on available chemical literature.[2]

Property Value
Molecular Formula C11H20N404
Molecular Weight 272.30 g/mol

4-[2-[N'-methyl-N-(oxolan-3-
IUPAC Name ylmethyl)carbamimidoyl]hydrazinyl]-4-

oxobutanoic acid

Canonical SMILES CN=C(NCC1CCOC1)NNC(=0)CCC(=0)O
InChl Key WFFMDXUQGKHWIR-UHFFFAOYSA-N
Origin Synthetic

Proposed Analytical Methodology

While no specific experimental protocols for the analysis of Dinotefuran-NHCO-propionic
acid have been published, a robust analytical method can be adapted from established
procedures for Dinotefuran and its other metabolites. Liquid chromatography-tandem mass
spectrometry (LC-MS/MS) is the most suitable technique due to its high sensitivity and
selectivity.

Objective: To develop a quantitative method for the determination of Dinotefuran-NHCO-
propionic acid in a given matrix (e.g., biological fluids, environmental samples).

Instrumentation:
¢ High-Performance Liquid Chromatograph (HPLC)
o Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Proposed LC-MS/MS Method:
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Parameter Recommended Conditions

C18 reversed-phase column (e.g., 2.1 mm i.d. X

LC Column . .
100 mm, 1.8 um particle size)
) A: 0.1% Formic acid in WaterB: 0.1% Formic
Mobile Phase o o
acid in Acetonitrile
Start with 5% B, ramp to 95% B over 10
Gradient minutes, hold for 2 minutes, return to initial
conditions and equilibrate.
Flow Rate 0.3 mL/min
Injection Volume 5pL
Column Temperature 40 °C
lonization Mode Positive Electrospray lonization (ESI+)
MS/MS Detection Multiple Reaction Monitoring (MRM)

Sample Preparation (General Protocol - to be optimized for specific matrix):

o Extraction: For solid samples, a QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) based extraction method is recommended. For liquid samples, a simple protein
precipitation with acetonitrile may be sufficient.

o Clean-up: A dispersive solid-phase extraction (d-SPE) step with PSA (primary secondary
amine) and C18 sorbents can be used to remove interfering matrix components.

e Reconstitution: The final extract should be evaporated to dryness and reconstituted in the
initial mobile phase conditions.

Method Validation:

The adapted method should be validated according to standard guidelines, including
assessment of:

 Linearity and range
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Accuracy and precision

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Matrix effects

Stability

Signaling Pathway

Dinotefuran, like other neonicotinoid insecticides, primarily targets the nicotinic acetylcholine
receptors (NAChRS) in the insect central nervous system.[3][4] It acts as an agonist, binding to
these receptors and mimicking the action of the neurotransmitter acetylcholine (ACh).[5][6] This
binding leads to the persistent opening of the ion channel, resulting in continuous nerve
stimulation, which ultimately leads to paralysis and death of the insect.[3] The selectivity of
neonicotinoids for insect NAChRs over mammalian receptors is a key factor in their insecticidal
activity and relatively lower mammalian toxicity.[5]

Below is a diagram illustrating the mechanism of action of Dinotefuran at the nicotinic
acetylcholine receptor.
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Caption: Mechanism of Dinotefuran at the nicotinic acetylcholine receptor.

Experimental Workflow

The following diagram outlines a typical workflow for the analysis of Dinotefuran-NHCO-
propionic acid in a research setting.
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Caption: General workflow for analysis of Dinotefuran-NHCO-propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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